Cas no 2229576-05-8 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229576-05-8
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 5919081
• PubChem ID: 165834549
• Update Time: 2025-06-08

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid
• 2229576-05-8
• EN300-1810124

• Inchi： 1S/C14H22O3/c1-13(2)8-3-4-10(11(13)5-8)14(12(16)17)6-9(15)7-14/h8-11,15H,3-7H2,1-2H3,(H,16,17)
• InChI Key： RMUDKTZZBXMIMD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229576-05-8)

1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229576-05-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a bicyclo[3.1.1]heptane core with a hydroxycyclobutane carboxylic acid moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its rigid bicyclic structure and functional groups that facilitate selective modifications.

The compound's CAS number 2229576-05-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name highlights the presence of a 6,6-dimethylbicyclo[3.1.1]heptane group, a motif often associated with terpenoid derivatives, which are widely explored for their anti-inflammatory and neuroprotective properties. This connection aligns with current trends in natural product-inspired drug design, a hot topic in medicinal chemistry circles.

In recent years, the demand for sustainable synthetic routes and green chemistry approaches has surged, and this compound's synthesis could benefit from catalytic methods that minimize waste. Computational studies on its conformational stability and hydrogen-bonding interactions are also gaining traction, as AI-driven molecular modeling tools become more accessible. These aspects make 2229576-05-8 a subject of interest for both experimental and theoretical chemists.

Another area of exploration is the compound's potential role in flavor and fragrance applications. The bicyclo[3.1.1]heptane skeleton is reminiscent of pinene, a terpene widely used in perfumery. Functionalization of the hydroxycyclobutane group could yield derivatives with novel olfactory profiles, addressing the industry's need for innovative aroma chemicals.

From a patent landscape perspective, 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxycyclobutane-1-carboxylic acid may hold value for intellectual property claims, especially in niche therapeutic areas like metabolic disorders or skin care formulations. Its structural complexity offers opportunities for proprietary modifications, a strategy increasingly adopted by pharmaceutical companies to extend patent lifecycles.

In summary, CAS No. 2229576-05-8 represents a versatile scaffold with multidisciplinary relevance. Its study intersects with drug development, computational chemistry, and industrial applications, reflecting the compound's broad utility. As research advances, further insights into its physicochemical properties and biological activities are expected to emerge, solidifying its position in modern chemical sciences.